4-ethyl-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C22H28N2O3S/c1-4-17-5-9-20(10-6-17)28(26,27)23-19-8-11-21-18(15-19)7-12-22(25)24(21)14-13-16(2)3/h5-6,8-11,15-16,23H,4,7,12-14H2,1-3H3
• InChI Key: GJOHEPPHGOLGFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

4-ethyl-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EITQ and is a member of the quinoline family of compounds.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets, leading to a variety of biological activities .

Biochemical Pathways

Indole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .

Result of Action

Indole derivatives have been associated with a variety of biological activities, suggesting a broad spectrum of potential effects .

Advantages and Limitations for Lab Experiments

One advantage of using EITQ in lab experiments is its potential neuroprotective effects. EITQ has been shown to improve cognitive function and memory retention in animal models of neurodegenerative diseases. Another advantage is its potential anticancer effects. EITQ has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. One limitation of using EITQ in lab experiments is its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on EITQ. One direction is to further investigate its potential neuroprotective effects and its mechanism of action in animal models of neurodegenerative diseases. Another direction is to explore its potential anticancer effects in vivo and to investigate its mechanism of action in cancer cells. Additionally, research could focus on developing more water-soluble derivatives of EITQ to improve its administration in vivo.

Synthesis Methods

The synthesis of EITQ involves a multi-step process that starts with the reaction between 4-ethylbenzenesulfonyl chloride and 1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylic acid. This reaction produces the intermediate compound, 4-ethyl-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide. The final step involves the purification of the compound using column chromatography.

Scientific Research Applications

EITQ has potential applications in various scientific research fields, including medicinal chemistry, neuroscience, and cancer research. EITQ has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, EITQ has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.